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Cat. No.: B15246568

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Cyano-N',O-dimethylisourea, a member of the cyano-substituted isourea class of
compounds, serves as a key intermediate in the synthesis of various pharmaceuticals and
agrochemicals. This technical guide provides a comprehensive overview of its chemical
properties, synthesis, and potential applications. While detailed experimental protocols and
specific biological activities for N-Cyano-N',O-dimethylisourea are not extensively documented
in publicly available literature, this guide consolidates the known information and provides
context based on related compounds.

Chemical and Physical Properties

N-Cyano-N',O-dimethylisourea is a small molecule with the chemical formula CaH7N3O. Key
guantitative data for this compound are summarized in the table below.
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Property Value Source
CAS Number 94134-02-8 [1]
Molecular Formula CsH7Ns30 [1]
Molecular Weight 113.12 g/mol [1]

1-Cyano-2,3-dimethylisourea,
Synonyms Carbamimidic acid, N-cyano- [1]

N'-methyl-, methyl ester

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of N-Cyano-N',O-
dimethylisourea are not readily available in the scientific literature. However, based on general
synthetic routes for related N-cyanoisoureas and isothioureas, a plausible synthetic pathway
can be proposed. The synthesis would likely involve the reaction of a methyl cyanamide
precursor with a methylating agent for the oxygen and nitrogen atoms.

A general workflow for the synthesis of related N-cyano compounds is depicted below. This
diagram illustrates a logical relationship for a potential synthesis and is not based on a specific
cited experiment for N-Cyano-N',O-dimethylisourea.
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Caption: A potential synthetic workflow for N-Cyano-N',O-dimethylisourea.

Spectroscopic Data

Specific spectroscopic data (NMR, IR, Mass Spectrometry) for N-Cyano-N',O-dimethylisourea
are not available in the searched literature. However, the expected spectral characteristics can
be inferred from the functional groups present in the molecule.

« Infrared (IR) Spectroscopy: A sharp, strong absorption band characteristic of the nitrile (C=N)
stretching vibration would be expected in the region of 2220-2260 cm~1,

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Signals corresponding to the two distinct methyl groups (N-CHs and O-CHs)
would be expected. The chemical shifts would be influenced by their respective
heteroatom attachments.

o 183C NMR: Resonances for the two methyl carbons, the isourea carbon, and the nitrile
carbon would be present. The nitrile carbon typically appears in a distinct region of the
spectrum.

e Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak
corresponding to the molecular weight of 113.12 g/mol , along with fragmentation patterns
characteristic of the isourea structure.

Biological Activity and Signaling Pathways

There is no specific information available in the reviewed literature regarding the biological
activity or associated signaling pathways of N-Cyano-N',O-dimethylisourea. However, the
broader class of N-cyanoguanidines and related isothiourea derivatives has been explored for
various applications in drug development and agriculture.

Compounds containing the N-cyanoguanidine moiety are known to act as intermediates in the
synthesis of pharmaceuticals. For example, they are precursors to biguanide derivatives, which
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have applications as antidiabetic agents. The cyano group can act as a bioisostere for other
functional groups and can be involved in interactions with biological targets.

The potential biological effects of N-cyanoisoureas would depend on their specific interactions
with cellular components. A generalized signaling pathway that could be investigated for a
novel compound in this class is illustrated below.
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Caption: A hypothetical signaling pathway for investigating biological activity.

Applications and Future Research

N-Cyano-N',O-dimethylisourea is primarily positioned as an intermediate for the synthesis of
more complex molecules in the pharmaceutical and agrochemical industries. Its reactivity,
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stemming from the cyano and isourea functionalities, allows for its incorporation into a variety
of molecular scaffolds.

Future research on N-Cyano-N',O-dimethylisourea could focus on:
o Development of detailed and optimized synthetic protocols.
 Full characterization of its spectroscopic and physicochemical properties.

e Screening for biological activity in areas such as oncology, infectious diseases, and
metabolic disorders, based on the activities of related N-cyanoguanidines.

o Exploration of its potential as a precursor for novel agrochemicals, such as herbicides,
fungicides, or insecticides.

Conclusion

N-Cyano-N',O-dimethylisourea is a chemical intermediate with potential for broader
applications. While there is a significant gap in the publicly available data regarding its specific
synthesis, characterization, and biological function, this guide provides a foundational
understanding based on its chemical structure and the properties of related compounds.
Further research is necessary to fully elucidate the properties and potential of this molecule for
researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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